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Compound of Interest

Compound Name: Cupric tartrate

Cat. No.: B1604005 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on improving the stability of cupric tartrate solutions. Find answers

to frequently asked questions and troubleshooting advice for common issues encountered

during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of instability in cupric tartrate solutions?

The primary cause of instability, particularly in alkaline cupric tartrate solutions like Fehling's

solution, is the precipitation of copper salts. In alkaline environments, copper(II) ions (Cu²⁺)

readily react with hydroxide ions (OH⁻) to form insoluble copper(II) hydroxide (Cu(OH)₂). The

tartrate ions in the solution act as a chelating agent, forming a soluble complex with Cu²⁺ ions

to prevent this precipitation. However, this complex is not indefinitely stable.[1][2][3]

Q2: How does pH affect the stability of cupric tartrate solutions?

The pH is a critical factor. Cupric tartrate solutions are generally more stable in acidic to

neutral conditions. However, many applications require alkaline conditions. In alkaline

solutions, the concentration of hydroxide ions is high, increasing the likelihood of copper(II)

hydroxide precipitation if the tartrate chelation is insufficient or degrades over time.

Q3: What is the role of tartrate in the solution?
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Tartrate, typically added as sodium potassium tartrate (Rochelle salt), is a crucial component

for stabilizing cupric ions in alkaline solutions. It forms a deep blue, water-soluble

bis(tartrato)cuprate(II) complex, which keeps the copper ions in solution and prevents the

formation of insoluble copper(II) hydroxide.[1]

Q4: How long can I store a prepared cupric tartrate solution?

For applications requiring high precision, it is strongly recommended to prepare the final

alkaline cupric tartrate solution fresh by mixing two separate stock solutions (Solution A:

copper sulfate and Solution B: sodium potassium tartrate and sodium hydroxide) immediately

before use.[4][5] While some commercial preparations claim a shelf life of up to 12 or 24

months for the combined solution when stored under optimal conditions (15-30°C), the stability

can be influenced by various factors.[6][7]

Troubleshooting Guide
Issue 1: A precipitate forms in my cupric tartrate
solution upon preparation or during storage.

Question: I mixed my copper sulfate and alkaline tartrate solutions, and a precipitate formed

immediately. What went wrong?

Answer: This is a common issue, often due to insufficient chelation of the copper ions.

Ensure that the concentration of sodium potassium tartrate is adequate for the

concentration of copper sulfate used. Also, verify that the sodium hydroxide concentration

is correct, as an excessively high pH can overwhelm the chelating capacity of the tartrate.

Question: My solution was initially clear but developed a precipitate after a few days/weeks

of storage. Why did this happen?

Answer: The tartrate complex can degrade over time, especially when exposed to light or

elevated temperatures. This degradation reduces the chelation capacity, leading to the

precipitation of copper(II) hydroxide. For long-term storage, it is best to keep the copper

sulfate and alkaline tartrate solutions separate and mix them just before the experiment.[4]

[5]
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Issue 2: The color of my solution has changed.
Question: My deep blue cupric tartrate solution has turned a greenish color. What does this

indicate?

Answer: A color change from deep blue to green can be an early indicator of instability and

the initial stages of precipitation.[4] This may be followed by the formation of a visible

precipitate.

Question: Upon heating my solution (without a reducing agent), a black precipitate formed.

What is this?

Answer: When heated, especially in the absence of a reducing sugar, Fehling's solution

can decompose to form a black precipitate of cupric oxide (CuO).[1]

Quantitative Data on Stability
Precise quantitative data on the stability of cupric tartrate solutions under varying conditions is

limited in the literature, as the common practice is to prepare them fresh. However, based on

available information, the following table provides an estimate of solution stability.
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pH Range Temperature
Estimated Stability
of Mixed Solution

Key
Considerations

< 7
Room Temperature

(20-25°C)

Several weeks to

months

Acidic salts of cupric

tartrate are generally

more stable.

8 - 10
Room Temperature

(20-25°C)

Several hours to a few

days

Stability decreases as

pH increases.

> 10
Room Temperature

(20-25°C)
Minutes to hours

High alkalinity

significantly increases

the rate of

precipitation.

> 10 Refrigerated (2-8°C) Potentially a few days

Lower temperatures

can slow down

degradation reactions.

Any Elevated (>40°C) Very short (minutes)

Heating accelerates

the degradation of the

tartrate complex and

promotes

precipitation.[5]

Disclaimer: This table provides estimations based on general chemical principles and

qualitative descriptions found in the literature. For critical applications, it is essential to validate

the stability of your specific solution formulation under your experimental conditions.

Experimental Protocols
Protocol for Preparation of Alkaline Cupric Tartrate
Solution (Fehling's Solution)
This protocol involves the preparation of two separate solutions that are mixed in equal

volumes immediately before use to ensure maximum stability and reactivity.

Materials:
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Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium potassium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O, Rochelle salt)

Sodium hydroxide (NaOH)

Distilled or deionized water

Volumetric flasks

Beakers

Stirring rods

Procedure:

Solution A: Copper(II) Sulfate Solution

Weigh out 34.66 g of copper(II) sulfate pentahydrate.

Dissolve the copper sulfate in a beaker with approximately 400 mL of distilled water.

Carefully transfer the solution to a 500 mL volumetric flask.

Rinse the beaker with small portions of distilled water and add the rinsings to the volumetric

flask.

Add distilled water to the flask until the volume reaches the 500 mL mark.

Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

Store Solution A in a clearly labeled, tightly stoppered bottle.

Solution B: Alkaline Sodium Potassium Tartrate Solution

Weigh out 173 g of sodium potassium tartrate tetrahydrate and 50 g of sodium hydroxide.

In a separate beaker, carefully dissolve the sodium hydroxide in about 400 mL of distilled

water. Caution: This process is exothermic and will generate heat. Allow the solution to cool
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to room temperature.

Once cooled, add the sodium potassium tartrate to the sodium hydroxide solution.

Stir until the salt is completely dissolved.

Transfer the solution to a 500 mL volumetric flask.

Rinse the beaker with small portions of distilled water and add the rinsings to the volumetric

flask.

Add distilled water to the flask until the volume reaches the 500 mL mark.

Stopper the flask and invert it several times to ensure thorough mixing.

Store Solution B in a clearly labeled, tightly stoppered bottle, preferably a plastic one to avoid

reaction with glass over time.

Working Solution Preparation:

Immediately before use, mix equal volumes of Solution A and Solution B. The resulting

solution should be a clear, deep blue color.

Visualizations

Solution A Preparation

Solution B Preparation

Weigh CuSO4·5H2O Dissolve in Water Transfer to Volumetric Flask Dilute to Volume Store Solution A

Mix Equal Volumes
of A and B

Weigh Rochelle Salt & NaOH Dissolve NaOH in Water (Cool) Dissolve Rochelle Salt Transfer to Volumetric Flask Dilute to Volume Store Solution B

Stable Cupric Tartrate Solution
(for immediate use)

Click to download full resolution via product page
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Caption: Experimental workflow for preparing a stable cupric tartrate solution.
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Caption: Simplified degradation pathway of alkaline cupric tartrate solutions.
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Precipitate Observed in Solution

Was the solution freshly prepared?

Check concentrations of reagents.
Ensure sufficient tartrate.

Yes

Solution has likely degraded.
Prepare a fresh solution.

No

Was the solution heated?

Black precipitate is likely CuO.
Solution has decomposed.

Yes

Precipitate is likely Cu(OH)2.
Review storage conditions.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for precipitation in cupric tartrate solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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